Cas no 1103684-07-6 (lespecyrtin E2)

• Product name: lespecyrtin E2
• CAS No: 1103684-07-6
• MF: C₃₀H₃₂O₅
• MW: 472.57208
• CID: 2058295
• PubChem ID: 25208755

lespecyrtin E2 Chemical and Physical Properties

Names and Identifiers

• lespecyrtin E2
• (-)-Lespecyrtin E2
• (1R,14R)-7,7,20,20-tetramethyl-16-(3-methylbut-2-enyl)-8,12,19,25-tetraoxahexacyclo(12.11.0.02,11.04,9.015,24.018,23)pentacosa-2(11),3,5,9,15,17,21,23-octaen-17-ol
• Lespecyrtin E2
• (1R,14R)-7,7,20,20-tetramethyl-16-(3-methylbut-2-enyl)-8,12,19,25-tetraoxahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosa-2(11),3,5,9,15,17,21,23-octaen-17-ol
• CHEMBL551303
• 1103684-07-6

• Inchi： InChI=1S/C30H2O5/c1-16(2)7-8-18-24-21-15-32-23-14-22-17(9-11-29(3,4)34-22)13-20(23)26(21)33-27(24)19-10-12-30(5,6)35-28(19)25(18)31/h13-14H
• InChI Key： FMPBJHMTKKHDSN-UHFFFAOYSA-N
• SMILES： [#6]\[#6](-[#6])=[#6]\[#6]-c1c2-[#6]-3-[#6]-[#8]-c4cc5-[#8]C([#6])([#6])[#6]=[#6]-c5cc4-[#6]-3-[#8]-c2c2-[#6]=[#6]C([#6])([#6])[#8]-c2c1-[#8] |c:17,30|

Computed Properties

• Exact Mass: 472.22497412Da
• Monoisotopic Mass: 472.22497412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 914
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.761
• Topological Polar Surface Area: 57.2Ų